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Introduction

5-trans U-46619 is a stable, synthetic analog of the prostaglandin endoperoxide PGH2.[1] It
functions as a potent and selective agonist for the thromboxane A2 (TP) receptor, mimicking
the physiological and pathological effects of thromboxane A2 (TXA2).[1][2] Due to its stability in
agueous solutions compared to the extremely short half-life of TXA2, U-46619 is an invaluable
tool for in vitro and in vivo studies of TXA2-mediated processes.[3] Its primary applications
include inducing platelet shape change and aggregation, as well as contraction of vascular and
non-vascular smooth muscle.[1][2][3] These characteristics make it a critical reagent for
research in hemostasis, thrombosis, cardiovascular diseases, and other inflammatory
conditions.[4][5]

This document provides detailed application notes and protocols for the reconstitution and use
of 5-trans U-46619 in common biological experiments, with a focus on platelet aggregation

assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for 5-trans U-46619, compiled from
various suppliers and literature sources.
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Parameter Value Solvents Notes

Batch-specific
molecular weight may
Molecular Weight 350.5 g/mol [6] N/A vary; refer to the

Certificate of Analysis.

[7]

Purity 298%(7] N/A

Should be stored
under desiccating

Storage Store at -20°C[7] N/A conditions.[4] Stability
is = 2 years at -20°C.
[8]

For maximum
solubility in aqueous
buffers, evaporate the
shipping solvent (e.g.,
methyl acetate) and
Solubility reconstitute in the
buffer of choice.
Aqueous solutions are
not recommended for

storage for more than

one day.[8]

100 mg/mL][8] DMF, DMSO, Ethanol

1 mg/mL][8] PBS (pH 7.2)
Effective
concentrations can

ECso (Platelets) 35 nM (general) N/A vary based on the
specific assay and cell
type.

0.035 uM (shape
change)[4]
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1.31 uM (aggregation)
[4]

Experimental Protocols
Reconstitution of 5-trans U-46619

5-trans U-46619 is often supplied as a lyophilized powder or as a solution in a volatile solvent
like methyl acetate. The following protocol outlines the steps for preparing a high-concentration
stock solution.

Materials:

Vial of 5-trans U-46619

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
Protocol:

o Pre-equilibration: Before opening, allow the vial of U-46619 to equilibrate to room
temperature for at least one hour. This prevents condensation of moisture inside the vial,
which can affect the stability of the compound.

e Solvent Addition:

o If supplied as a powder: Calculate the volume of solvent needed to achieve the desired
stock concentration (e.g., 10 mM). For example, to make a 10 mM stock solution from 1
mg of U-46619 (MW: 350.5 g/mol ), you would add 285.3 pL of solvent.

o If supplied in a solvent: The compound can be used directly or the solvent can be
evaporated under a gentle stream of nitrogen, and the residue can be redissolved in the
desired solvent.[8]
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 Dissolution: Add the calculated volume of anhydrous DMSO or ethanol to the vial. Cap the
vial tightly and vortex gently until the solid is completely dissolved. For higher concentrations,
warming the tube to 37°C and brief sonication may aid in dissolution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can
degrade the compound. Store the aliquots at -20°C. When stored properly, stock solutions in
DMSO or ethanol are stable for several months.[9]

Platelet Aggregation Assay

This protocol describes a typical light transmission aggregometry (LTA) experiment to measure
U-46619-induced platelet aggregation in platelet-rich plasma (PRP).

Materials:

Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

Reconstituted 5-trans U-46619 stock solution (e.g., 1 mM in DMSO)

Appropriate assay buffer (e.g., Tyrode's buffer)

Light Transmission Aggregometer

Calibrated micropipettes and sterile tips
Protocol:

o Preparation of Working Solutions: Prepare serial dilutions of the U-46619 stock solution in
the assay buffer to create a range of working concentrations. For example, to achieve a final
concentration of 1 uM in the assay, a 100 uM working solution can be prepared.

e Instrument Setup: Set up the aggregometer according to the manufacturer's instructions.
Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.

o Sample Preparation: Pipette the required volume of PRP into the aggregometer cuvettes and
allow them to equilibrate to 37°C with stirring for a few minutes.
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« Induction of Aggregation: Add a small volume of the U-46619 working solution to the PRP to
achieve the desired final concentration (e.g., 1-5 uM). The volume of the added agonist
should be minimal to avoid significant dilution of the sample. A vehicle control (e.g., buffer
with a corresponding amount of DMSO) should be run in parallel.

o Data Acquisition: Record the change in light transmission over time. The aggregation
response is typically monitored for 5-10 minutes.

o Data Analysis: The platelet aggregation is quantified as the maximum percentage change in
light transmission from the baseline. Dose-response curves can be generated by testing a
range of U-46619 concentrations.

Visualizations
Experimental Workflow
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Caption: Workflow for U-46619 reconstitution and use in a platelet aggregation assay.
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Caption: U-46619 signaling pathway via the TP receptor, leading to cellular responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1682665?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1851174/
https://pubmed.ncbi.nlm.nih.gov/1851174/
https://pubmed.ncbi.nlm.nih.gov/7248665/
https://pubmed.ncbi.nlm.nih.gov/7248665/
https://pubmed.ncbi.nlm.nih.gov/7248665/
https://www.hartbio.co.uk/reagents-and-instruments/U46619/
https://www.biocrick.com/U-46619-BCC7207.html
https://www.biocrick.com/U-46619-BCC7207.html
https://www.biodatacorp.com/post/u46619
https://www.medkoo.com/products/14139
https://www.rndsystems.com/products/u-46619_1932
https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://www.medchemexpress.com/u-46619.html
https://www.benchchem.com/product/b1682665#reconstitution-of-5-trans-u-46619-for-biological-experiments
https://www.benchchem.com/product/b1682665#reconstitution-of-5-trans-u-46619-for-biological-experiments
https://www.benchchem.com/product/b1682665#reconstitution-of-5-trans-u-46619-for-biological-experiments
https://www.benchchem.com/product/b1682665#reconstitution-of-5-trans-u-46619-for-biological-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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